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Compound of Interest

Compound Name: Acid red 119

Cat. No.: B1196764 Get Quote

For researchers, scientists, and drug development professionals, the consistency and reliability

of staining protocols are paramount for generating valid and reproducible experimental data.

This guide provides a comprehensive comparison of Acid Red 119, a synthetic dye with

applications in various industries, and its potential use in biological staining. While not a

conventional histological stain, this guide explores the factors influencing its reproducibility and

compares it with established alternatives.

Understanding Acid Red 119
Acid Red 119, also known as C.I. Acid Red 119, is a double azo dye.[1][2] Its primary

applications lie in the dyeing of wool, polyamide, silk, and leather, as well as in the

manufacturing of inks.[1][3][4] While its use as a biological stain is not widely documented, its

chemical properties suggest it could function as an acidophilic counterstain, coloring cytoplasm

and connective tissue in shades of red.

Chemical Properties of Acid Red 119:
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Property Description

Chemical Name

Trisodium 3-((4-((4-((ethyl(3-

sulfonatobenzyl)amino)phenyl)azo)-1-

naphthyl)azo)benzenesulfonate

Molecular Formula C₃₇H₃₂N₅Na₃O₉S₃

C.A.S. Number 12220-20-1

Color Index Number 262085[2]

Appearance Red Powder[2]

Solubility Soluble in water[2]

Achieving Reproducible Staining: A Standardized
Protocol
The key to reproducible staining lies in a well-defined and consistently executed protocol. The

following hypothetical protocol for Acid Red 119 is based on standard histological practices.

Experimental Protocol: Acid Red 119 Staining of Formalin-Fixed, Paraffin-Embedded Tissue

Sections

Deparaffinization and Rehydration:

Immerse slides in three changes of xylene for 5 minutes each.

Rehydrate through descending grades of alcohol: two changes of 100% ethanol for 3

minutes each, two changes of 95% ethanol for 3 minutes each, and one change of 70%

ethanol for 3 minutes.

Rinse in distilled water for 5 minutes.

Nuclear Staining (Hematoxylin):

Immerse slides in Harris's hematoxylin for 5-10 minutes.
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Rinse in running tap water for 5 minutes.

Differentiate in 0.5% acid alcohol (0.5% HCl in 70% ethanol) for 10-30 seconds.

Rinse in running tap water for 1 minute.

Blue in Scott's tap water substitute or 0.2% ammonia water for 1-2 minutes.

Rinse in running tap water for 5 minutes.

Counterstaining (Acid Red 119):

Prepare a 0.5% (w/v) aqueous solution of Acid Red 119.

Immerse slides in the Acid Red 119 solution for 2-5 minutes. The optimal time may need

to be determined empirically.

Rinse briefly in distilled water.

Dehydration and Mounting:

Dehydrate through ascending grades of alcohol: 95% ethanol for 1 minute, and two

changes of 100% ethanol for 2 minutes each.

Clear in two changes of xylene for 3 minutes each.

Mount with a permanent mounting medium.

Factors Influencing Staining Reproducibility
Several variables can impact the consistency of staining results across different laboratories.

The following table summarizes key factors and their potential effects on Acid Red 119
staining.
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Factor
Potential Effect on
Staining

Mitigation Strategy

Dye Concentration

Higher concentrations may

lead to overstaining and lack of

differentiation. Lower

concentrations can result in

weak staining.

Precisely weigh the dye and

use a calibrated volumetric

flask to prepare the staining

solution.

Staining Time

Insufficient time will cause pale

staining, while excessive time

can lead to non-specific

background staining.

Use a calibrated timer and

standardize the staining

duration across all samples.

pH of Staining Solution

The acidity of the dye solution

can affect its binding affinity to

tissue components.

Measure and record the pH of

the staining solution. Use

buffers to maintain a consistent

pH if necessary.

Fixation

The type of fixative and

duration of fixation can alter

tissue antigenicity and dye

binding.

Standardize the fixation

protocol (e.g., 10% neutral

buffered formalin for 24-48

hours).

Tissue Processing

Inadequate dehydration or

clearing can result in uneven

staining.

Ensure proper tissue

processing by following a

standardized protocol and

maintaining the quality of

reagents.

Differentiation Step

The duration and composition

of the differentiating solution

are critical for achieving the

desired contrast.

Carefully control the

differentiation time and the

concentration of the acid

alcohol.

Visualizing the Workflow for Reproducible Staining
To ensure consistency, a standardized workflow is essential. The following diagram illustrates

the key stages for achieving reproducible Acid Red 119 staining.
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Tissue Preparation

Staining Protocol

Quality Control

Key for Reproducibility

Standardized Fixation
(e.g., 10% NBF, 24-48h)

Consistent Tissue Processing
(Dehydration, Clearing, Embedding)

Uniform Section Thickness
(e.g., 4-5 µm)

Deparaffinization & Rehydration

Hematoxylin Staining
(Controlled Time & Differentiation)

Acid Red 119 Staining
(Standardized Concentration & Time)

Dehydration & Clearing

Mounting

Microscopic Evaluation
(Standardized Settings)

Image Analysis
(Quantitative Assessment)

Standardization of:
- Reagent Preparation

- Incubation Times
- Washing Steps

- Environmental Conditions

Click to download full resolution via product page

Workflow for Reproducible Staining
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Alternatives to Acid Red 119
For researchers seeking established and well-documented counterstains, several alternatives

to Acid Red 119 are available.

Stain Color Advantages Disadvantages

Eosin Y Pink to Red

- Widely used and

well-characterized-

Provides excellent

differentiation of

cytoplasmic and

extracellular

components- Stable

and readily available

- Can be sensitive to

pH changes-

Overstaining can

mask nuclear detail

Phloxine B Pinkish-Red

- Provides a more

intense red color than

Eosin Y- Good for

highlighting specific

cytoplasmic granules

- Can be prone to

fading over time- May

not provide as much

tonal variation as

Eosin Y

Biebrich Scarlet Scarlet-Red

- Used in trichrome

stains to differentiate

muscle and cytoplasm

- Not typically used as

a standalone

counterstain- Can be

less stable than Eosin

Y

Nuclear Fast Red

(Kernechtrot)
Red

- Primarily a nuclear

stain, but can provide

light cytoplasmic

counterstaining

- Weaker cytoplasmic

staining compared to

other options

Decision-Making for Stain Selection
Choosing the appropriate stain depends on the specific research question and desired

outcome. The following decision tree can guide researchers in selecting the most suitable red

counterstain.
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Start: Need a Red Counterstain

Is a well-established and
widely documented stain required?

Is intense red coloration for
specific cytoplasmic components needed?

Yes

Consider Acid Red 119
(Requires extensive validation)

No

Yes No

Is the stain part of a
trichrome staining procedure?

No

Use Phloxine B

Yes

Yes No

Use Eosin Y

No

Use Biebrich Scarlet

Yes

Yes No

Click to download full resolution via product page

Decision Tree for Red Counterstain Selection

In conclusion, while Acid Red 119 is not a conventional biological stain, its properties suggest

potential for this application. However, achieving reproducible results would necessitate

rigorous standardization and validation. For most research and diagnostic purposes,

established alternatives like Eosin Y offer a more reliable and well-documented approach to

cytoplasmic counterstaining. Researchers opting to explore the use of Acid Red 119 should be

prepared to invest significant effort in protocol optimization and validation to ensure the

consistency and reliability of their findings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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